Cas no 858674-00-7 (3'-Methoxy-biphenyl-4-methanamine)

3'-Methoxy-biphenyl-4-methanamine is a biphenyl derivative featuring a methoxy group at the 3'-position and an aminomethyl group at the 4-position of the biphenyl scaffold. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural motif is valuable for constructing complex molecules due to the reactivity of the primary amine and the electron-donating methoxy group, which can influence regioselectivity in further functionalization. The compound’s well-defined aromatic system and functional group compatibility make it suitable for cross-coupling reactions, amide formations, and other transformations requiring controlled steric and electronic properties.
3'-Methoxy-biphenyl-4-methanamine structure
858674-00-7 structure
Product Name:3'-Methoxy-biphenyl-4-methanamine
CAS No:858674-00-7
MF:C14H16ClNO
MW:249.735942840576
CID:717956
PubChem ID:71432523
Update Time:2025-05-27

3'-Methoxy-biphenyl-4-methanamine Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-methanamine,3'-methoxy-
    • C-(3'-METHOXY-BIPHENYL-4-YL)-METHYLAMINE HYDROCHLORIDE
    • 3'-Methoxy-biphenyl-4-methanamine
    • 2-Cyclopropyl-1,3-oxazole-4-carboxylicacid
    • 858674-00-7
    • 3'-METHOXY-BIPHENYL-4-METHANAMINE HCL
    • CHEMBL2403811
    • C78506
    • [4-(3-methoxyphenyl)phenyl]methanamine;hydrochloride
    • c-(3'-methoxybiphenyl-4-yl)methylamine HCl
    • c-(3'-methoxybiphenyl-4-yl)methylamine hydrochloride
    • EN300-18685427
    • [4-(3-methoxyphenyl)phenyl]methanamine hydrochloride
    • Inchi: 1S/C14H15NO.ClH/c1-16-14-4-2-3-13(9-14)12-7-5-11(10-15)6-8-12;/h2-9H,10,15H2,1H3;1H
    • InChI Key: WEGRUTGWKGCNAY-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1=CC=CC(=C1)C1C=CC(CN)=CC=1

Computed Properties

  • Exact Mass: 249.09200
  • Monoisotopic Mass: 249.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2A^2

Experimental Properties

  • PSA: 35.25000
  • LogP: 4.32320

3'-Methoxy-biphenyl-4-methanamine Security Information

3'-Methoxy-biphenyl-4-methanamine Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3'-Methoxy-biphenyl-4-methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M561023-10mg
3'-Methoxy-biphenyl-4-methanamine
858674-00-7
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$ 50.00 2022-06-03
TRC
M561023-50mg
3'-Methoxy-biphenyl-4-methanamine
858674-00-7
50mg
$ 185.00 2022-06-03
TRC
M561023-100mg
3'-Methoxy-biphenyl-4-methanamine
858674-00-7
100mg
$ 275.00 2022-06-03
Enamine
EN300-91351-0.05g
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858674-00-7 93%
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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[4-(3-methoxyphenyl)phenyl]methanamine
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Enamine
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